Cas no 1805119-05-4 (Methyl 4-cyano-2-methyl-3-nitrobenzoate)

• Product Name: Methyl 4-cyano-2-methyl-3-nitrobenzoate
• CAS No: 1805119-05-4
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 4951457
• Update Time: 2025-07-21

Methyl 4-cyano-2-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-methyl-3-nitrobenzoate

• Inchi： 1S/C10H8N2O4/c1-6-8(10(13)16-2)4-3-7(5-11)9(6)12(14)15/h3-4H,1-2H3
• InChI Key： KTLNWMZJHRHZDB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C#N)=C(C=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9

Additional information on Methyl 4-cyano-2-methyl-3-nitrobenzoate

Methyl 4-cyano-2-methyl-3-nitrobenzoate (CAS No. 1805119-05-4): A Comprehensive Overview

Methyl 4-cyano-2-methyl-3-nitrobenzoate (CAS No. 1805119-05-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and has been the subject of extensive studies in academic and industrial settings.

The molecular structure of Methyl 4-cyano-2-methyl-3-nitrobenzoate consists of a benzoate core substituted with a cyano group at the fourth position, a methyl group at the second position, and a nitro group at the third position. This arrangement imparts distinct reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The presence of these functional groups enhances its utility in organic transformations, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on the applications of nitroaromatic compounds like Methyl 4-cyano-2-methyl-3-nitrobenzoate. One notable area of interest is its role as a precursor in the synthesis of biologically active molecules. The nitro group, in particular, can be readily reduced to an amine, which is a common pharmacophore in many drugs. This property has made it a versatile building block for medicinal chemists seeking to develop new therapeutic agents.

Moreover, the cyano group in the molecule contributes to its reactivity, allowing for further functionalization through various chemical reactions such as nucleophilic addition and condensation reactions. These characteristics make Methyl 4-cyano-2-methyl-3-nitrobenzoate an indispensable tool in synthetic organic chemistry. Researchers have leveraged its unique properties to develop novel synthetic pathways that are more efficient and environmentally friendly.

Recent advancements in green chemistry have also highlighted the importance of using compounds like Methyl 4-cyano-2-methyl-3-nitrobenzoate that can be synthesized through sustainable methods. For instance, catalytic processes have been developed to minimize waste and reduce energy consumption during the synthesis of this compound. These innovations align with global efforts to promote sustainable practices in chemical manufacturing.

The pharmaceutical industry has been particularly interested in exploring the potential of Methyl 4-cyano-2-methyl-3-nitrobenzoate as a starting material for drug development. Its structural features make it a promising candidate for synthesizing molecules with anti-inflammatory, antimicrobial, and anticancer properties. Several preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in disease pathways, suggesting its potential as a lead compound for new therapies.

In addition to pharmaceutical applications, this compound has found utility in agrochemical research. The nitroaromatic structure provides resistance against pests and pathogens, making it a valuable component in the formulation of novel pesticides. By incorporating derivatives of Methyl 4-cyano-2-methyl-3-nitrobenzoate, scientists aim to develop more effective and environmentally benign crop protection agents.

The synthesis of complex molecules often requires multiple steps, each involving specific reagents and conditions. Herein lies another advantage of using intermediates like Methyl 4-cyano-2-methyl-3-nitrobenzoate: they simplify multi-step syntheses by providing pre-functionalized building blocks. This approach not only saves time but also reduces the likelihood of side reactions, leading to higher yields and purities.

From an industrial perspective, the demand for high-quality intermediates such as Methyl 4-cyano-2-methyl-3-nitrobenzoate continues to grow as pharmaceutical companies seek to accelerate drug discovery processes. Manufacturers specializing in fine chemicals have invested heavily in optimizing production methods to meet these demands while adhering to stringent quality control standards.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through various toxicological studies. These studies have assessed its stability under different conditions and its potential effects on human health and the environment. The results indicate that when handled properly, it poses minimal risk to researchers and industrial workers.

In conclusion, Methyl 4-cyano-2-methyl-3-nitrobenzoate (CAS No. 1805119-05-4) is a multifaceted compound with significant applications across multiple industries. Its unique structural features make it an invaluable intermediate for synthetic chemists working on pharmaceuticals, agrochemicals, and other specialized chemicals. As research continues to uncover new uses for this compound, its importance is expected to grow even further.